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pentafluoropropane

Cat. No.: B1293494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of

dichloropentafluoropropane (C₃HCl₂F₅). The document details their physical and chemical

properties, synthesis methodologies, and analytical protocols, presenting a valuable resource

for professionals in research, science, and drug development.

Introduction to Dichloropentafluoropropane Isomers
Dichloropentafluoropropane is a hydrochlorofluorocarbon (HCFC) that exists as multiple

structural isomers. These compounds have been utilized primarily as cleaning agents and

solvents, particularly as replacements for chlorofluorocarbons (CFCs) that are being phased

out due to their ozone-depleting properties.[1][2] The arrangement of the chlorine and fluorine

atoms on the three-carbon propane backbone gives rise to several isomers, each with distinct

physical, chemical, and toxicological characteristics. The most commercially significant isomers

are 3,3-dichloro-1,1,1,2,2-pentafluoropropane (HCFC-225ca) and 1,3-dichloro-1,1,2,2,3-

pentafluoropropane (HCFC-225cb).[3]

Structural Isomers of Dichloropentafluoropropane
There are nine potential structural isomers of dichloropentafluoropropane. The structural

differences between these isomers are illustrated in the diagrams below, generated using the

DOT language.
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Figure 1: Structure of 1,1-dichloro-2,2,3,3,3-pentafluoropropane (HCFC-225aa).

Figure 2: Structure of 1,1-dichloro-1,2,2,3,3-pentafluoropropane (HCFC-225cc).

Figure 3: Structure of 1,1-dichloro-1,2,3,3,3-pentafluoropropane (HCFC-225eb).

Figure 4: Structure of 1,2-dichloro-1,1,3,3,3-pentafluoropropane (HCFC-225da).

Figure 5: Structure of 1,3-dichloro-1,1,2,2,3-pentafluoropropane (HCFC-225cb).

Figure 6: Structure of 2,2-dichloro-1,1,1,3,3-pentafluoropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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